Ethyl 1H-indole-3-carbimidate

• IUPAC Name: ethyl 1H-indole-3-carboximidate
• InChI: InChI=1S/C11H12N2O/c1-2-14-11(12)9-7-13-10-6-4-3-5-8(9)10/h3-7,12-13H,2H2,1H3
• InChI Key: QDVAJJFYMRBEIP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)C1=CNC2=CC=CC=C21
• Molecular Formula: C11H12N2O
• DSSTOX Substance ID: DTXSID20425296
• Molecular Weight: 188.23 g/mol
• CAS RN: 19747-79-6

Description

Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan. They are also present in several drugs and plants. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.

Synthesis Analysis

Indoles, both natural and synthetic, show various biologically vital properties. Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community.

Molecular Structure Analysis

The conformational space of 1H-Indole-3-Acetic Acid (IAA) was scanned using molecular dynamics at semiempirical level, and complemented with functional density calculations at B3LYP/6-31G** level. A topological study based on Bader’s theory (AIM: atoms in molecules) and natural bond orbital (NBO) framework performed with the aim to analyze the stability and reactivity of the conformers allowed the understanding of electronic aspects relevant in the study of the antioxidant properties of IAA.

Chemical Reactions Analysis

Indoles are a significant heterocyclic system in natural products and drugs. They are important types of molecules and natural products and play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.

Physical And Chemical Properties Analysis

The conformational space of these molecules was scanned using molecular dynamics (MD) calculations, and complemented with density functional calculations at the B3LYP level with a 6-31G** basis set to optimize the geometry of the lowest-energy conformers as obtained in the simulations. A deeper study of the possible hydrogen bonding interactions and the structural and electronic factors relevant in their stability and reactivity were also performed.

Mechanism of Action

Indolic secondary metabolites play an important role in pathogen defense in cruciferous plants. In Arabidopsis, in addition to the characteristic phytoalexin camalexin, derivatives of indole-3-carbaldehyde (ICHO) and indole-3-carboxylic acid (ICOOH) are synthesized from tryptophan via the intermediates.

Safety and Hazards

According to the safety data sheet, any clothing contaminated by the product should be immediately removed. It is also advised to move out of the dangerous area and consult a physician while showing the safety data sheet.

Future Directions

The recent applications of 1H-indole-3-carbaldehyde in inherently sustainable multicomponent reactions from the period, 2014 to 2021 provides an overview of the field that awaits further exploitation in the assembly of pharmaceutically interesting scaffolds.